Cas no 1602712-84-4 (4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride)

• Product Name: 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride
• CAS No: 1602712-84-4
• MF: C₇H₂Cl₃FO₃S
• MW: 291.511381626129
• MDL: MFCD31420887
• CID: 5041461
• PubChem ID: 116739956
• Update Time: 2026-02-28

4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride
• BS-52564
• 4-chloro-5-chlorosulfonyl-2-fluorobenzoyl chloride
• MFCD31420887
• 1602712-84-4
• 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoylchloride
• E74718
• EN300-286595

• MDL： MFCD31420887
• Inchi： 1S/C7H2Cl3FO3S/c8-4-2-5(11)3(7(9)12)1-6(4)15(10,13)14/h1-2H
• InChI Key： LRQAQLKSYUHFOH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)Cl)C=C1S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 289.877426g/mol
• Monoisotopic Mass: 289.877426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6

Additional information on 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride

4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl Chloride: A Comprehensive Overview

4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride, also known by its CAS number 1602712-84-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the broader category of benzoyl chloride derivatives, which are widely used in pharmaceuticals, agrochemicals, and advanced materials synthesis. The molecule's structure is characterized by a benzene ring substituted with chlorine, fluorine, and a chlorosulfonyl group, making it a versatile building block for chemical transformations.

The synthesis of 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions necessary for constructing the chlorosulfonyl group. These innovations not only enhance yield but also reduce the environmental footprint of the manufacturing process.

In terms of applications, benzoyl chloride derivatives like this compound are extensively utilized in the development of herbicides and insecticides due to their ability to inhibit key enzymatic pathways in pests. Recent studies have highlighted their potential as lead compounds for next-generation pesticides with improved efficacy and reduced toxicity to non-target species. Additionally, this compound serves as an intermediate in the synthesis of advanced polymers and optoelectronic materials, where its electronic properties play a crucial role.

The unique electronic characteristics of 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride make it an attractive candidate for applications in organic electronics. Its ability to act as an electron-deficient aromatic system enables it to participate in various π-interactions, which are essential for constructing functional materials such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent research has demonstrated its potential as a building block for designing novel charge transport layers in these devices, paving the way for more efficient energy conversion technologies.

From a toxicological perspective, understanding the safety profile of benzoyl chloride derivatives is critical due to their widespread use. Studies have shown that exposure to such compounds can lead to respiratory and dermal irritation, emphasizing the need for proper handling protocols. However, advancements in personal protective equipment and workplace safety measures have significantly mitigated these risks.

In conclusion, 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoyl chloride stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple industries underscore its importance as a key intermediate in chemical synthesis. As research continues to uncover new functionalities and improve existing processes, this compound will undoubtedly remain at the forefront of chemical innovation.